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Compound of Interest

Compound Name: 6-Bromo-2-benzothiazolinone

Cat. No.: B1266275

Technical Guide: 6-Bromo-2-benzothiazolinone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Bromo-2-benzothiazolinone, a
key heterocyclic compound utilized in various research and development applications. This
document outlines its chemical properties, supplier information, and its role as a versatile
intermediate in the synthesis of bioactive molecules.

Core Compound Data: 6-Bromo-2-benzothiazolinone

CAS Number: 62266-82-4

This compound serves as a fundamental building block in the synthesis of a range of
derivatives, particularly those with applications in agriculture and medicinal chemistry. Its
chemical structure allows for modifications at the nitrogen atom, leading to a variety of
functionalized molecules.
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Property Value

Molecular Formula C7H4BrNOS

Molecular Weight 230.08 g/mol

Appearance White to light yellow powder to crystal
Melting Point 228 - 232 °C

Purity >97% (GC)

MDL Number MFCD00239363

PubChem ID 188444

Commercial Suppliers

6-Bromo-2-benzothiazolinone is available from several chemical suppliers, catering to
research and manufacturing needs. It is important to note that this chemical is intended for
professional laboratory and industrial use only.[1]

Supplier Catalog Number Purity
TCIl America B2012 >98.0%
Chem-Impex 24391 297%
J&K Scientific 431568 98%
ChemicalBook CB8352523 97-99%
Sigma-Aldrich 62266-82-4 98%

Synthesis and Experimental Protocols

6-Bromo-2-benzothiazolinone is a valuable precursor for the synthesis of various derivatives.
The following protocols outline its use in the preparation of bioactive compounds.

Synthesis of 3-Substituted-6-bromo-2-
benzothiazolinones
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One of the primary applications of 6-Bromo-2-benzothiazolinone is in the synthesis of N-
substituted derivatives, which have shown potential as plant growth regulators.

Experimental Protocol:

A general method for the synthesis of 3-alkoxycarbonylmethyl-6-bromo-2-benzothiazolones
involves the reaction of 6-Bromo-2-benzothiazolinone with the corresponding haloacetic acid
ester.

* A mixture of 6-bromo-2-benzothiazolinone, an appropriate chloroacetic acid ester, and a
base (such as potassium carbonate) in a suitable solvent (e.g., acetone or DMF) is heated
under reflux.

e The reaction progress is monitored by thin-layer chromatography (TLC).

» Upon completion, the reaction mixture is cooled, and the product is isolated by filtration and
purified by recrystallization.

This synthetic pathway allows for the introduction of various ester groups, enabling the
exploration of structure-activity relationships for plant growth regulation.

Applications in the Synthesis of Bioactive
Molecules

The benzothiazole scaffold is a privileged structure in medicinal chemistry, and 6-Bromo-2-
benzothiazolinone serves as a key intermediate for the synthesis of compounds with a wide
range of biological activities, including antimicrobial and anticancer properties.

Workflow for Synthesis of a Bioactive Derivative

The following diagram illustrates a general synthetic workflow starting from 6-Bromo-2-
benzothiazolinone to produce a potentially bioactive N-substituted derivative.
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Caption: Synthetic workflow for N-substituted 6-bromo-2-benzothiazolinone derivatives.

Biological Activity of Derivatives

Derivatives of 6-Bromo-2-benzothiazolinone have been investigated for their biological
activities. Notably, 3-substituted derivatives have shown promise as plant growth regulators,
exhibiting auxin-like activity. Studies have demonstrated that these compounds can influence
wheat coleoptile elongation and other plant growth parameters. The nature of the substituent at
the 3-position plays a crucial role in the observed biological effect. Furthermore, some
derivatives have been screened for their antialgal activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. CN105198834B - The synthesis technique of 2,6 dibromo benzothiazoles - Google
Patents [patents.google.com]

 To cite this document: BenchChem. [6-Bromo-2-benzothiazolinone CAS number and
supplier]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266275#6-bromo-2-benzothiazolinone-cas-number-
and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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